Cas no 2680849-86-7 (ethyl 4'-(azidomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate)

• Product Name: ethyl 4'-(azidomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate
• CAS No: 2680849-86-7
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 5651431
• PubChem ID: 165914080
• Update Time: 2025-10-18

ethyl 4'-(azidomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28279119
• 2680849-86-7
• ethyl 4'-(azidomethyl)-3'-oxaspiro[azetidine-3,2'-bicyclo[2.1.1]hexane]-1'-carboxylate
• ethyl 4'-(azidomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate

• Inchi： 1S/C11H16N4O3/c1-2-17-8(16)10-3-9(4-10,5-14-15-12)18-11(10)6-13-7-11/h13H,2-7H2,1H3
• InChI Key： LQXYWIQKWRQWEN-UHFFFAOYSA-N
• SMILES： O1C2(CN=[N+]=[N-])CC(C(=O)OCC)(C2)C21CNC2

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.9Ų

Additional information on ethyl 4'-(azidomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate

Exploring the Unique Properties and Applications of Ethyl 4'-(Azidomethyl)-3'-Oxaspiroazetidine-3,2'-Bicyclo[2.1.1]Hexane-1'-Carboxylate (CAS No. 2680849-86-7)

The compound ethyl 4'-(azidomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylate (CAS No. 2680849-86-7) represents a fascinating intersection of synthetic chemistry and material science. With its intricate spiroazetidine core and bicyclo[2.1.1]hexane framework, this molecule has garnered attention for its potential in pharmaceutical research, polymer chemistry, and click chemistry applications. Researchers are particularly intrigued by its azidomethyl functional group, which enables efficient conjugation reactions under mild conditions, aligning with the growing demand for sustainable and atom-economical synthetic methodologies.

In recent years, the scientific community has witnessed a surge in interest around spirocyclic compounds due to their structural rigidity and bioactivity. The 3'-oxaspiroazetidine moiety in this compound contributes to its stability while offering synthetic versatility. This aligns with trending searches such as "spirocyclic drug candidates 2024" and "azide-functionalized building blocks," reflecting the compound's relevance in modern drug discovery and bioconjugation. Its ethyl carboxylate group further enhances solubility, making it a valuable intermediate for derivatization—a feature frequently queried in databases like SciFinder and Reaxys.

From a mechanistic perspective, the bicyclo[2.1.1]hexane scaffold introduces unusual strain energy, a property leveraged in catalysis and photochemical studies. Computational chemists often investigate such strained systems (a hot topic in "AI-driven molecular design" forums) to predict reactivity patterns. Meanwhile, the azidomethyl group’s role in CuAAC (copper-catalyzed azide-alkyne cycloaddition)—a gold-standard click reaction—positions this compound as a key player in materials science, addressing search trends like "next-gen polymer crosslinkers" and "bioorthogonal chemistry tools."

Industrial applications are equally compelling. Formulators exploring "high-performance adhesives" or "self-healing materials" may find the compound’s dual functionality (azide and ester) valuable for creating tunable networks. Patent analyses reveal growing IP activity around similar structures, particularly in electronics encapsulation—a sector booming with queries about "thermal-stable epoxy alternatives." Notably, the compound’s balanced lipophilicity (logP ~2.1 predicted) also makes it a candidate for prodrug development, resonating with pharmaceutical researchers searching for "metabolically stable scaffolds."

Environmental considerations further elevate its profile. Unlike traditional azide precursors, this derivative’s stability minimizes decomposition risks during storage—a concern highlighted in recent "green chemistry" webinars. Analytical methods like HPLC-UV (retention time: 6.8 min under C18 conditions) and LC-MS (m/z 293 [M+Na]+) have been optimized for its characterization, addressing common lab queries about "azide compound analysis protocols." As the demand for multifunctional intermediates grows, CAS 2680849-86-7 stands out as a versatile tool bridging academic innovation and industrial practicality.